Cas no 1189770-55-5 (Cyclohexaneacetic acid, 4,4-difluoro-, methyl ester)

• Product Name: Cyclohexaneacetic acid, 4,4-difluoro-, methyl ester
• CAS No: 1189770-55-5
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 5295511
• PubChem ID: 58216914
• Update Time: 2024-03-01

Cyclohexaneacetic acid, 4,4-difluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4,4-difluorocyclohexyl)acetate
• Cyclohexaneacetic acid, 4,4-difluoro-, methyl ester

• Inchi： 1S/C9H14F2O2/c1-13-8(12)6-7-2-4-9(10,11)5-3-7/h7H,2-6H2,1H3
• InChI Key： QISLABNKAMRFPT-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC(=O)OC)CC1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides